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Compound of Interest

Compound Name: 2-Deoxokanshone M

Cat. No.: B12362712

Get Quote

This technical guide provides an in-depth overview of the spectroscopic data for 2-
Deoxokanshone M, a sesquiterpenoid isolated from Nardostachys jatamansi. The information

is intended for researchers, scientists, and professionals in the field of drug development,

offering a detailed analysis of its structural elucidation through Nuclear Magnetic Resonance

(NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Spectroscopic Data Analysis
The structural characterization of 2-Deoxokanshone M has been accomplished using a

combination of advanced spectroscopic techniques. This section presents a comprehensive

summary of the NMR, MS, and IR data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR spectra of 2-Deoxokanshone M were recorded in both Pyridine-d₅ and

DMSO-d₆ to provide a thorough characterization of its chemical structure. The data are

presented in the tables below.

Table 1: ¹H and ¹³C NMR Spectroscopic Data for 2-Deoxokanshone M in Pyridine-d₅
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Position
δH (ppm), Multiplicity (J in
Hz)

δC (ppm)

1 7.22, d (2.4) 155.8

2 - 200.1

3α 2.64, dd (17.2, 4.0) 41.5

3β 2.94, dd (17.2, 12.0)

4 3.67, ddd (12.0, 4.0, 2.4) 40.0

5 - 42.6

6 3.07, q (7.2) 48.9

7 - 126.9

8 6.03, s 120.3

9 - 168.1

10 - 121.2

11 - 75.3

12 1.57, s 29.5

13 1.55, s 29.9

14 1.33, s 20.8

15 1.14, d (7.2) 15.1

Table 2: ¹H and ¹³C NMR Spectroscopic Data for 2-Deoxokanshone M in DMSO-d₆[1]
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Position δH (ppm) δC (ppm)

1 7.14 153.2

2 - 198.6

3 2.81, 2.52 40.5

4 3.45 38.8

5 - 41.6

6 2.75 48.1

7 - 125.8

8 5.91 119.5

9 - 167.3

10 - 120.1

11 5.23 73.8

12 1.29 29.3

13 1.27 29.6

14 1.15 20.4

15 0.95 15.1

Mass Spectrometry (MS)
High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS) was utilized to

determine the exact mass and molecular formula of 2-Deoxokanshone M.

Table 3: HRESIMS Data for 2-Deoxokanshone M

Ion [M+H]⁺ (Observed) [M+H]⁺ (Calculated) Molecular Formula

C₁₅H₂₂O₂ 234.1619 234.1620 C₁₅H₂₂O₂
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Infrared (IR) Spectroscopy
While a specific experimental IR spectrum for 2-Deoxokanshone M is not readily available in

the reviewed literature, the expected absorption bands can be predicted based on its known

functional groups.

Table 4: Predicted Infrared Absorption Bands for 2-Deoxokanshone M

Functional Group Vibrational Mode
Expected Wavenumber
(cm⁻¹)

O-H (Alcohol) Stretching, H-bonded 3500 - 3200 (broad)

C-H (sp³ hybridized) Stretching 3000 - 2850

C-H (sp² hybridized) Stretching 3100 - 3000

C=O (α,β-unsaturated ketone) Stretching 1685 - 1665

C=C (Alkene) Stretching 1650 - 1600

C-O (Alcohol) Stretching 1260 - 1000

Experimental Protocols
Isolation of 2-Deoxokanshone M
The isolation of 2-Deoxokanshone M was performed on the dried and powdered rhizomes of

Nardostachys jatamansi. The plant material (5 kg) was extracted with methanol (MeOH) at

room temperature. The resulting crude extract was suspended in a water-methanol mixture and

successively partitioned with n-hexane, chloroform (CHCl₃), ethyl acetate (EtOAc), and n-

butanol (n-BuOH). The chloroform-soluble fraction was subjected to silica gel column

chromatography and eluted with a gradient of chloroform and methanol. Fractions containing 2-
Deoxokanshone M were identified by thin-layer chromatography, combined, and further

purified by preparative high-performance liquid chromatography (HPLC) to yield the pure

compound.

Spectroscopic Analysis
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NMR Spectroscopy: ¹H NMR, ¹³C NMR, and 2D NMR (COSY, HSQC, and HMBC) spectra

were acquired on a 400 MHz spectrometer. Chemical shifts (δ) are reported in parts per

million (ppm) relative to tetramethylsilane (TMS) as the internal standard.

Mass Spectrometry: HRESIMS data were obtained using a time-of-flight (TOF) mass

spectrometer equipped with an electrospray ionization (ESI) source operating in the positive

ion mode.

Infrared Spectroscopy: IR spectra are typically recorded on a Fourier-transform infrared

(FTIR) spectrophotometer. Samples are commonly prepared as a thin film on a sodium

chloride (NaCl) plate or as a potassium bromide (KBr) pellet.

Visualization of Experimental Workflow
The following diagram illustrates the workflow for the isolation and structural elucidation of 2-
Deoxokanshone M.
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Figure 1: Isolation and Identification Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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